Cas no 2437-25-4 (Undecyl cyanide)

Undecyl cyanide, a linear alkyl cyanide with the molecular formula C11H21CN, is a versatile intermediate in organic synthesis. It offers high purity and stability, enabling precise chemical transformations. Its linear structure facilitates efficient reactions, enhancing yield and selectivity. Undecyl cyanide is well-suited for the synthesis of pharmaceuticals, agrochemicals, and fine chemicals, where high purity and control over the reaction pathway are critical.
Undecyl cyanide structure
Undecyl cyanide structure
Product Name:Undecyl cyanide
CAS No:2437-25-4
MF:C12H23N
MW:181.31772351265
MDL:MFCD00001946
CID:42963
PubChem ID:24900626
Update Time:2025-10-17

Undecyl cyanide Chemical and Physical Properties

Names and Identifiers

    • dodecanenitrile
    • Lauronitrile
    • 1-Cyanoundecane
    • Decylacetonitrile
    • Dodecanonitrile
    • dodecylnitrile
    • Lauric acid nitrile
    • Lauric nitrile
    • lauryl nitrile
    • Me(CH2)10CN
    • n-Undecyl cyanide
    • Undecyl Cyanide
    • Undecyl cyanide
    • MDL： MFCD00001946
    • Inchi： 1S/C12H23N/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2-11H2,1H3
    • InChI Key： VXCUURYYWGCLIH-UHFFFAOYSA-N
    • SMILES： CCCCCCCCCCCC#N
    • BRN： 970348

Computed Properties

  • Exact Mass: 181.18300
  • Monoisotopic Mass: 181.18305
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.827 g/mL at 25 °C(lit.)
  • Melting Point: 4°C
  • Boiling Point: 276°C
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.436(lit.)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 23.79000
  • LogP: 4.43088
  • Solubility: Unable or difficult to mix

Undecyl cyanide Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H312,H332
  • Warning Statement： P280
  • Hazardous Material transportation number：UN 3276 6.1/PG 3
  • WGK Germany：2
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36-S36/37
  • RTECS：JR2600000
  • Hazardous Material Identification： Xn
  • HazardClass：9
  • TSCA：Yes
  • Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
  • Packing Group：I; II; III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：I; II; III
  • Risk Phrases：R20/21/22

Undecyl cyanide Customs Data

  • HS CODE：29269095
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Undecyl cyanide Pricemore >>

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Undecyl cyanide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2437-25-4)Undecyl cyanide
Order Number:A1202952
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:49
Price ($):189.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2437-25-4)Undecyl cyanide
A1202952
Purity:99%
Quantity:1kg
Price ($):189.0
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